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Compound of Interest

Compound Name: Acid Brown 4

Cat. No.: B1384328 Get Quote

Acid Brown 4: A Technical Guide for
Researchers
An In-depth Examination of the Classification, Characteristics, and Methodologies of C.I. Acid
Brown 4

Abstract
C.I. Acid Brown 4 is a monoazo acid dye recognized for its application in coloring various

materials, including textiles, leather, and paper. This technical guide provides a comprehensive

overview of its classification, chemical and physical characteristics, and available experimental

data. The document is intended for researchers, scientists, and professionals in drug

development and related fields, offering a structured presentation of quantitative data, a

summary of its synthesis and application, and a discussion of its toxicological profile based on

available information. While detailed experimental protocols and specific biological interaction

data are limited in publicly accessible literature, this guide consolidates the current knowledge

to serve as a foundational resource.

Classification and Identification
Acid Brown 4 is classified as a monoazo acid dye. Acid dyes are water-soluble anionic dyes

that are applied to fibers such as silk, wool, and nylon from an acidic dyebath. The primary
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interaction between the dye and the fiber is the formation of salt linkages between the anionic

groups on the dye molecule and cationic groups on the fiber.

Identifier Value

C.I. Generic Name Acid Brown 4

C.I. Number 14805

CAS Number 5858-51-5

Molecular Formula C16H12N3NaO4S

Synonyms Acid Brown R, Acid Brown 2R

Physicochemical Characteristics
Acid Brown 4 is a reddish-brown powder. Its solubility and behavior in different chemical

environments are key to its application.

Property Value/Description

Molecular Weight 365.34 g/mol [1][2]

Appearance Light brown to reddish-brown powder

Solubility in Water Soluble, forms a red-light brown solution[1][2][3]

Water Solubility 18.67 g/L at 20°C

Solubility in Ethanol
Soluble, forms a yellow-light brown solution[1][2]

[3]

Behavior in Strong Sulfuric Acid
Soluble, forms a dark blue to wine-red solution,

which turns red-orange upon dilution[1][2][3]

Behavior in Strong Hydrochloric Acid Forms a brown-orange precipitate[1][2][3]

Behavior in a Thick Sodium Hydroxide Solution Forms a palm-orange solution[1][2][3]

Note: A specific absorption maximum (λmax) for Acid Brown 4 is not consistently reported in

the reviewed literature.
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Synthesis
The synthesis of Acid Brown 4 involves a standard azo coupling reaction. While a detailed,

step-by-step experimental protocol is not readily available in the public domain, the general

manufacturing process is described as a two-step process.

Manufacturing Process Overview:

Diazotization: N-(4-aminophenyl)acetamide is treated with a source of nitrous acid (typically

sodium nitrite in an acidic medium) to form a diazonium salt.

Azo Coupling: The resulting diazonium salt is then coupled with 5-Hydroxynaphthalene-1-

sulfonic acid.

Hydrolysis: The acetyl group is subsequently removed by hydrolysis to yield the final Acid
Brown 4 dye.[2]
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Step 1: Diazotization

Step 2: Azo Coupling Step 3: Hydrolysis

N-(4-aminophenyl)acetamide

Diazonium Salt
Diazotization

NaNO2, HCl

Intermediate Product

Coupling

5-Hydroxynaphthalene-1-sulfonic acid Acid Brown 4
Hydrolysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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